Cas no 206989-61-9 (Tert-butyl 4-acetylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-acetylpiperidine-1-carboxylate
• CAS No: 206989-61-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD08437655
• CID: 821385
• PubChem ID: 10987983
• Update Time: 2025-11-02

Tert-butyl 4-acetylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl-4-acetylpiperidine-1-carboxylate
• tert-Butyl 4-acetylpiperidine-1-carboxylate
• 1-Boc-4-acetylpiperidine
• 1-Piperidinecarboxylic acid, 4-acetyl-, 1,1-dimethylethyl ester
• 4-acetyl-1-(t-butoxycarbonyl)piperidine
• 4-ACETYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• N-Boc-4-Acetylpiperidine
• N-Boc-4-Acetypiperidine
• 4-Acetylpiperidine-1-carboxylic acid tert-butyl ester
• N-Boc-4-piperidineacetate
• PubChem11245
• N-Boc-4-Acetyl-piperidine
• HNVBBNZWMSTMAZ-UHFFFAOYSA-N
• WT766
• BH578
• 1-BOC-4-ACETYL-PIPERIDINE
• BCP04212
• ALBB-028030
• 4-acetyl-1-(tert-butoxycarbonyl)piperidine
• 206989-61-9
• 1-N-BOC-4-ACETYLPIPERIDINE
• SCHEMBL2015039
• AC-25614
• DTXSID30450938
• 4-acetyl-1-(t-butoxycarbonyl)-piperidine
• A814823
• DB-009970
• 1-tert-butoxycarbonyl-4-acetyl-piperidine
• 1,1-dimethylethyl 4-acetyl-1-piperidinecarboxylate
• BS-11734
• W-206546
• CS-B0845
• tert-butyl4-acetylpiperidine-1-carboxylate
• W-206064
• 4-acetyl-1-piperidinecarboxylic acid tert-butyl ester
• N-Boc-4-acetyl piperidine
• EN300-128294
• ter-butyl 4-acetylpiperidine-1-carboxylate
• tert-butyl 4-ethanoylpiperidine-1-carboxylate
• AKOS004910644
• SY007085
• PB12523
• MFCD08437655
• 1-t-butyloxycarbonyl-4-acetyl-piperidine
• Tert-butyl 4-acetylpiperidine-1-carboxylate

• MDL： MFCD08437655
• Inchi： 1S/C12H21NO3/c1-9(14)10-5-7-13(8-6-10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3
• InChI Key： HNVBBNZWMSTMAZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 227.15200
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.3

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 312.4℃ at 760 mmHg
• Flash Point: 142.714℃
• Refractive Index: 1.474
• PSA: 46.61000
• LogP: 2.16040
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-butyl 4-acetylpiperidine-1-carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-acetylpiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-acetylpiperidine-1-carboxylate (CAS No. 206989-61-9): Properties, Applications, and Industry Insights

Tert-butyl 4-acetylpiperidine-1-carboxylate (CAS No. 206989-61-9) is a versatile piperidine derivative widely utilized in pharmaceutical and organic synthesis. This compound, characterized by its tert-butyl carbamate and acetyl functional groups, serves as a critical intermediate in the development of bioactive molecules. Its molecular structure, combining a piperidine ring with a carboxylate ester, offers unique reactivity, making it valuable for drug discovery and medicinal chemistry applications.

In recent years, the demand for high-purity intermediates like Tert-butyl 4-acetylpiperidine-1-carboxylate has surged due to advancements in small-molecule therapeutics and peptide synthesis. Researchers frequently search for "piperidine derivatives in drug design" or "CAS 206989-61-9 solubility," reflecting its relevance in optimizing pharmacokinetic properties. The compound's lipophilicity and steric hindrance from the tert-butyl group are often discussed in forums focusing on structure-activity relationships (SAR).

From a synthetic perspective, Tert-butyl 4-acetylpiperidine-1-carboxylate is pivotal in constructing N-Boc-protected amines, a common strategy in multistep organic synthesis. Its stability under acidic conditions makes it ideal for parallel combinatorial chemistry, a trending topic in high-throughput screening workflows. Laboratories frequently inquire about "Boc deprotection conditions for 206989-61-9" or "alternative protecting groups for piperidine," highlighting its procedural significance.

Environmental and regulatory considerations also shape discussions around this compound. With growing interest in green chemistry, researchers explore "biodegradable alternatives to Boc-protected intermediates" or "solvent-free synthesis of 4-acetylpiperidine derivatives." While Tert-butyl 4-acetylpiperidine-1-carboxylate itself is not classified as hazardous, its handling aligns with broader industry shifts toward sustainable synthetic routes and atom economy principles.

Analytical characterization of CAS No. 206989-61-9 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These techniques address common queries like "how to confirm 4-acetylpiperidine-1-carboxylate structure" or "stability under long-term storage." The compound’s crystalline form and melting point (often reported between 60-65°C) are additional focal points for quality control in GMP manufacturing.

Emerging applications include its use in catalysis research, particularly in asymmetric hydrogenation reactions, where the piperidine scaffold modifies metal-ligand complexes. This aligns with searches for "chiral auxiliaries derived from piperidine" or "206989-61-9 in enantioselective synthesis." Such niche applications underscore the compound’s adaptability beyond traditional roles.

In summary, Tert-butyl 4-acetylpiperidine-1-carboxylate (CAS No. 206989-61-9) remains a cornerstone in synthetic organic chemistry, bridging fundamental research and industrial-scale production. Its continued relevance is driven by evolving needs in targeted drug delivery, catalyst design, and eco-friendly synthesis, making it a subject of persistent scientific and commercial interest.